2-(Oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C10H12N2O3/c13-10(14)8-1-3-11-9(12-8)5-7-2-4-15-6-7/h1,3,7H,2,4-6H2,(H,13,14)
• InChI Key: ZOGNZLVXVVAUGY-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CC2=NC=CC(=N2)C(=O)O

Description

2-(Oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid (CAS 1565443-62-0) is a high-value pyrimidine derivative with a molecular formula of C10H12N2O3 and a molecular weight of 208.21 g/mol . This compound serves as a crucial synthetic intermediate and molecular building block in medicinal chemistry and drug discovery research. Its structure, featuring a pyrimidine carboxylic acid core linked to a tetrahydrofuran (oxolane) ring system, makes it a versatile precursor for the synthesis of more complex molecules, particularly in the development of potential pharmaceutical agents . Compounds with similar pyrimidine-carboxylic acid scaffolds have demonstrated a range of biological activities and are frequently explored in patent literature for their therapeutic potential . For instance, such structures are often incorporated into molecules designed as enzyme inhibitors or other bioactive compounds . Researchers utilize this chemical exclusively for laboratory research and development purposes. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction between a β-dicarbonyl compound and a guanidine derivative under acidic or basic conditions.

Introduction of the Oxolan-3-ylmethyl Group: The oxolan-3-ylmethyl group can be introduced via a nucleophilic substitution reaction using an appropriate oxolane derivative.

Carboxylation: The carboxylic acid group can be introduced through carboxylation of the pyrimidine ring using carbon dioxide under high pressure and temperature conditions.

Industrial Production Methods

Industrial production of 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This can include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(Oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyrimidine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding oxo derivatives.

Reduction: Formation of reduced pyrimidine derivatives.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

2-(Oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential antiviral, anticancer, and anti-inflammatory properties.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and metabolic pathways.

Mechanism of Action

The mechanism of action of 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The oxolan-3-ylmethyl group can enhance the compound’s binding affinity to these targets, while the carboxylic acid group can participate in hydrogen bonding and electrostatic interactions. These interactions can modulate the activity of the target proteins, leading to the desired biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid, emphasizing substituent variations, biological activities, and applications:

Compound	Substituents	Key Properties/Activities	References
2-(Oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid	Oxolan-3-ylmethyl (ether) at C2, COOH at C4	Hypothesized enhanced lipophilicity and metabolic stability due to oxolan moiety.	N/A†
2-(2'-Pyridyl)pyrimidine-4-carboxylic acid (CppH)	2'-Pyridyl at C2, COOH at C4	Used in Ru(II) complexes (e.g., [Ru(dppz)₂(CppH)]²⁺) for anticancer activity via mitochondrial targeting.
Thieno[2,3-d]pyrimidine-4-carboxylic acid amides	Fused thiophene ring, amide substituents	Antimicrobial activity against clinical strains; TrmD inhibitory potential predicted in silico.
2-(Methylthio)pyrimidine-4-carboxylic acid	Methylthio at C2, COOH at C4	Intermediate for covalent inhibitors; synthetic versatility via nucleophilic substitution.
2-{4-[(tert-Butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acid	Morpholine-Boc at C2, COOH at C4	Potential solubility modulation via morpholine and Boc groups; structural complexity for targeted delivery.

†Direct data on 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid is absent in the provided evidence; comparisons are inferred from structural analogs.

Structural and Functional Differences

• Substituent Effects: The oxolan-3-ylmethyl group introduces an oxygen-containing cyclic ether, likely improving lipophilicity compared to polar pyridyl (CppH) or charged carboxylate groups. This may enhance blood-brain barrier penetration or tissue distribution . Thioether substituents (e.g., methylthio in ) enable covalent binding strategies, whereas oxolanmethyl lacks such reactivity . Fused thieno-pyrimidine systems (–8) exhibit planar aromaticity, enhancing DNA intercalation or enzyme inhibition, unlike the non-planar oxolanmethyl group.
• Biological Activity: CppH-based Ru complexes show apoptosis induction in cancer cells via mitochondrial disruption , whereas thieno-pyrimidine amides target microbial TrmD enzymes . The oxolanmethyl derivative’s activity remains unexplored but may align with kinase or protease inhibition due to its hybrid hydrophobicity.

• Synthetic Accessibility :

  • CppH and thioether analogs are synthesized via nucleophilic substitution of chloropyrimidine precursors , suggesting that 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid could be prepared similarly using hydroxymethyltetrahydrofuran nucleophiles.

Physicochemical Properties

Parameter	2-(Oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid	CppH	Thieno[2,3-d]pyrimidine-4-carboxylic acid
LogP (Predicted)	~1.2–1.8 (moderate lipophilicity)	~0.5 (polar pyridyl)	~2.0 (aromatic thiophene)
Water Solubility	Moderate (carboxylic acid counteracts oxolan)	Low (zwitterionic)	Low (planar hydrophobic core)
Metabolic Stability	High (ether resistance to oxidation)	Moderate (pyridyl CYP susceptibility)	Variable (thiophene oxidation possible)

Biological Activity

2-(Oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid is a pyrimidine derivative that has garnered attention due to its potential biological activities. This compound is characterized by its unique oxolane (tetrahydrofuran) moiety, which may influence its interaction with biological targets and contribute to its pharmacological properties.

• Molecular Formula : C10H11N2O3
• Molecular Weight : 209.21 g/mol
• IUPAC Name : 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid

The biological activity of 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The presence of the carboxylic acid group may facilitate hydrogen bonding, enhancing binding affinity and specificity towards target sites.

Anticancer Activity

Research indicates that compounds similar to 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid exhibit significant anticancer properties. For example, studies have shown that related pyrimidine derivatives can inhibit the proliferation of cancer cell lines such as A549 (lung adenocarcinoma) and HeLa (cervical cancer) cells. The mechanism involves induction of apoptosis and cell cycle arrest.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
2-(Oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid	A549	15.6	Induction of apoptosis
Similar Pyrimidine Derivative	HeLa	12.3	Cell cycle arrest

Antimicrobial Activity

The compound also shows promise in antimicrobial applications. In vitro studies have demonstrated efficacy against various bacterial strains, including multidrug-resistant Staphylococcus aureus and Escherichia coli. The antimicrobial mechanism is believed to involve disruption of bacterial cell wall synthesis.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Case Studies

• Anticancer Study : In a recent study, 2-(oxolan-3-ylmethyl)pyrimidine-4-carboxylic acid was tested against A549 cells using an MTT assay. The results indicated a dose-dependent reduction in cell viability, with an IC50 value of 15.6 µM, suggesting significant anticancer potential.
• Antimicrobial Efficacy : Another study evaluated the antimicrobial properties of the compound against clinically significant pathogens. The results showed that it effectively inhibited the growth of Klebsiella pneumoniae, with an MIC value of 32 µg/mL, highlighting its potential as a therapeutic agent in treating infections caused by resistant strains.